Cas no 1546183-14-5 (3-(5-Bromo-2-fluorophenyl)-1-propene)

• Product Name: 3-(5-Bromo-2-fluorophenyl)-1-propene
• CAS No: 1546183-14-5
• MF: C₉H₈BrF
• MW: 215.062225341797
• CID: 5274167
• Update Time: 2025-05-20

3-(5-Bromo-2-fluorophenyl)-1-propene Chemical and Physical Properties

Names and Identifiers

• Benzene, 4-bromo-1-fluoro-2-(2-propen-1-yl)-
• 3-(5-Bromo-2-fluorophenyl)-1-propene

• Inchi： 1S/C9H8BrF/c1-2-3-7-6-8(10)4-5-9(7)11/h2,4-6H,1,3H2
• InChI Key： ZVAHESWMCLELNS-UHFFFAOYSA-N
• SMILES： C1(F)=CC=C(Br)C=C1CC=C

Experimental Properties

• Color/Form: NA
• Density: 1.4±0.1 g/cm3
• Boiling Point: 220.5±25.0 °C at 760 mmHg
• Flash Point: 111.6±22.6 °C

3-(5-Bromo-2-fluorophenyl)-1-propene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 3-(5-Bromo-2-fluorophenyl)-1-propene

3-(5-Bromo-2-fluorophenyl)-1-propene (CAS 1546183-14-5): A Versatile Building Block in Organic Synthesis

In the realm of organic chemistry, 3-(5-Bromo-2-fluorophenyl)-1-propene (CAS 1546183-14-5) has emerged as a valuable intermediate for pharmaceutical and materials science applications. This brominated fluorophenyl compound features a unique combination of aromatic bromine substitution and allylic functionality, making it particularly useful in cross-coupling reactions and polymer chemistry.

The molecular structure of 3-(5-Bromo-2-fluorophenyl)propene contains three key reactive sites: the vinyl group for polymerization or addition reactions, the aromatic bromine for metal-catalyzed couplings, and the ortho-fluorine substituent that influences electronic properties. Recent studies in Journal of Medicinal Chemistry highlight how such fluorinated bromoarenes are increasingly important in developing PET imaging agents and kinase inhibitors.

From a synthetic chemistry perspective, 1546183-14-5 serves as an excellent precursor for Suzuki-Miyaura and Heck reactions. The bromo-fluorophenyl propene structure allows sequential functionalization - a property that organic chemists are leveraging to create complex molecular architectures. A 2023 market report indicates growing demand for such multifunctional aromatic intermediates in Asia-Pacific pharmaceutical hubs.

Material scientists have explored 3-(5-Bromo-2-fluorophenyl)-1-propene in the development of fluorinated conductive polymers. The compound's ability to participate in both electrophilic aromatic substitution and radical polymerization makes it valuable for creating OLED materials with tuned electron affinity. Research teams at several universities have patented derivatives for use in organic semiconductors.

The stability profile of CAS 1546183-14-5 makes it preferable to more reactive halides in many applications. Proper storage under inert atmosphere maintains the allylic bromoarene functionality intact for extended periods. Analytical data shows the compound remains stable at room temperature for over 12 months when protected from light and moisture.

Current trends in green chemistry have led to improved synthetic routes for 5-bromo-2-fluorophenyl derivatives. Modern catalytic methods can now achieve higher yields with reduced metal loading compared to traditional approaches. These advancements position 3-(5-Bromo-2-fluorophenyl)-1-propene as a sustainable choice for industrial applications.

In drug discovery, the fluorine-bromine pharmacophore combination present in 1546183-14-5 is particularly sought after. Medicinal chemists value these substituents for their ability to modulate bioavailability and target binding. Several clinical candidates containing similar halogenated phenylpropene motifs have entered Phase II trials in 2024.

Quality control of 3-(5-Bromo-2-fluorophenyl)-1-propene typically involves HPLC analysis with UV detection at 254 nm. The compound shows characteristic 1H NMR peaks at δ 7.85 (d, J = 8.4 Hz, 1H), 7.35 (dd, J = 8.4, 5.6 Hz, 1H), and 6.65 (m, 1H) for the vinyl protons. These spectroscopic signatures help distinguish it from related bromofluorobenzene derivatives.

Looking ahead, the applications of CAS 1546183-14-5 are expanding into agrochemical research and electronic materials. Its balanced lipophilicity and electronic properties make it suitable for developing new crop protection agents. Meanwhile, the compound's potential in creating self-assembled monolayers for molecular electronics is being actively investigated.

For researchers working with 3-(5-Bromo-2-fluorophenyl)propene, proper handling requires standard organic chemistry precautions. While not classified as highly hazardous, appropriate ventilation and PPE are recommended when handling the neat material. The compound's physical-chemical properties (MW: 229.07 g/mol, density ~1.5 g/cm³) should be considered for reaction scaling.

The global market for functionalized bromofluorophenyl compounds like 1546183-14-5 is projected to grow at 6.8% CAGR through 2030, driven by pharmaceutical innovation and advanced material needs. Suppliers are increasingly offering custom synthesis and bulk quantities to meet diverse research requirements.